BENGHE Foundational & Exploratory

Check Availability & Pricing

Bis(4-chlorophenyl) Phosphorochloridate:
Technical Safety & Application Guide

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest |

Bis(4-chlorophenyl)
Compound Name:
phosphorochloridate
CAS No.: 15074-53-0
Cat. No.: B3366903

Document Control:

o Target Compound: Bis(4-chlorophenyl) phosphorochloridate[1]
o CAS Registry Number: 15074-53-0[1]

e Role: Senior Application Scientist

e Version: 1.0 (Research Grade)

Executive Summary

Bis(4-chlorophenyl) phosphorochloridate (BCPC) is a highly reactive organophosphorus
intermediate used primarily to introduce phosphate moieties into biological molecules under
mild conditions. Distinguished by the electron-withdrawing chlorine substituents on the phenyl
rings, BCPC exhibits enhanced electrophilicity at the phosphorus center compared to
unsubstituted diphenyl phosphorochloridate. This property makes it an invaluable reagent for
the synthesis of nucleotide prodrugs, phosphate triesters, and activated carboxylic acid
derivatives.

However, its utility comes with significant hazards. As a phosphorochloridate, it is corrosive,
moisture-sensitive, and releases hydrogen chloride (HCI) upon contact with water. This guide
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synthesizes critical safety data with practical application protocols to ensure rigorous
experimental control.

Chemical Identity & Physicochemical Profile

The following table consolidates the essential chemical data. Note that while specific
experimental boiling points for this derivative are rare in open literature, they are estimated
based on structural analogs (e.g., Diphenyl phosphorochloridate).

Property Specification

Chemical Name Bis(4-chlorophenyl) phosphorochloridate

p-Chlorophenyl chlorophosphate;

Synonyms Phosphorochloridic acid, bis(4-chlorophenyl)
ester

CAS Number 15074-53-0

Molecular Formula C12HsCIs0sP

Molecular Weight 337.52 g/mol

Physical State Viscous liquid or low-melting solid (Ambient)

Soluble in DCM, THF, Pyridine, Acetonitrile;

Solubilit
Y Reacts with Water/Alcohols
Reactivit High moisture sensitivity; Hydrolyzes to HCI and
eactivi
Y Bis(4-chlorophenyl) phosphate
Storage 2-8°C, under Argon/Nitrogen (Inert atmosphere)

Hazard Identification & Toxicology (GHS Standards)

The primary hazard stems from the P-Cl bond, which is highly susceptible to nucleophilic attack
by water (hydrolysis) or biological tissue.

Mechanism of Toxicity
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o Corrosivity: Upon contact with mucosal membranes (eyes, respiratory tract) or skin, BCPC
hydrolyzes rapidly, releasing hydrochloric acid (HCI) and bis(4-chlorophenyl) phosphate. The
exothermic nature of this reaction causes immediate thermal and chemical burns.

o Enzyme Inhibition: Like many organophosphates, BCPC has the potential to phosphorylate
serine residues in active sites of enzymes (e.g., esterases), though its bulky aryl groups
make it less potent than nerve agents. However, strict precautions against systemic
absorption are mandatory.

GHS Classification

o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).
e Serious Eye Damage: Category 1.

o Acute Toxicity (Oral/Inhalation): Category 4 (Harmful if swallowed or inhaled).

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation).

Safe Handling & Engineering Controls

Core Directive: Treat BCPC as a moisture-intolerant corrosive. All manipulations must exclude
atmospheric moisture to prevent degradation and HCI evolution.

Engineering Controls

¢ Primary Containment: Handle exclusively in a fume hood or glovebox.

 Inert Atmosphere: Use standard Schlenk techniques. Reagents should be stored and
transferred under dry Nitrogen (

) or Argon (

).

e Glassware: Oven-dried glassware (>120°C) is required.

Personal Protective Equipment (PPE)
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e Gloves: Double-gloving recommended. Nitrile (0.11 mm) is sufficient for splash protection;
Laminate film (Silver Shield) is required for prolonged handling.

o Eye Protection: Chemical splash goggles AND a face shield. Standard safety glasses are
insufficient for corrosive liquids.

o Respiratory: If fume hood containment is breached, use a full-face respirator with ABEK
(Acid Gas/Organic Vapor) cartridges.

Synthesis & Reaction Mechanism
Preparation of the Reagent

BCPC is typically synthesized by the reaction of phosphorus oxychloride (

) with 4-chlorophenol. The stoichiometry must be controlled to prevent the formation of the tris-
ester.

Reaction:

Mechanism of Phosphorylation

The utility of BCPC lies in the "Phosphorylation-Deprotection” strategy. The electron-
withdrawing chlorine atoms make the phosphorus center more electrophilic, facilitating rapid
attack by nucleophiles (e.g., the 5'-OH of a nucleoside).

Workflow Logic:
» Activation: The P-CI bond is displaced by the target alcohol (ROH).

o Protection: The bis(4-chlorophenyl) group masks the phosphate negative charges, allowing
the molecule to cross cell membranes (in prodrug strategies) or preventing side reactions.

o Deprotection: The aryl groups are removed (usually via alkaline hydrolysis or
transesterification with oximate ions) to reveal the free phosphate.

Visualization: Phosphorylation Workflow
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Figure 1: Reaction pathway for nucleoside phosphorylation using Bis(4-chlorophenyl)
phosphorochloridate. The p-chloro substituents enhance the reaction rate.

Experimental Protocol: Nucleoside Phosphorylation

Objective: Synthesis of a 5'-protected nucleoside monophosphate.

Reagents:

Nucleoside (dried in vacuo over

)

Bis(4-chlorophenyl) phosphorochloridate (1.2 equiv).

N-Methylimidazole (NMI) or Pyridine (Solvent/Base).

Dichloromethane (DCM), anhydrous.[2]

Step-by-Step Methodology:

e Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and rubber
septum under Argon flow.
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Dissolution: Dissolve the nucleoside (1.0 mmol) in anhydrous Pyridine (5 mL) or DCM/NMI
mixture. Cool to 0°C in an ice bath.

Addition: Add Bis(4-chlorophenyl) phosphorochloridate (1.2 mmol, ~405 mg) dropwise
via syringe.

o Scientific Rationale: Slow addition at low temperature prevents exotherms and minimizes
poly-phosphorylation side products.

Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature. Monitor via
TLC (Silica, MeOH:DCM 1:9).

o Validation: The starting material (lower R_f) should disappear, replaced by the less polar
triester.

Quenching: Add 1 mL of water to hydrolyze excess phosphorochloridate. Stir for 10 minutes.
Extraction: Dilute with DCM (50 mL), wash with saturated

(2x) and Brine (1x). Dry organic layer over

Purification: Concentrate in vacuo and purify via flash column chromatography.

Emergency Response & Waste Disposal
Spill Management

Evacuate: Clear the immediate area.
PPE: Don full PPE (Goggles, Face Shield, Nitrile/Silver Shield gloves).
Neutralization: Cover the spill with a mixture of Sodium Carbonate (

) and clay absorbent (vermiculite).

o Chemistry:

neutralizes the HCI generated by hydrolysis.
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o Cleanup: Scoop into a hazardous waste container labeled "Corrosive - Organophosphorus".
Decontamination of Glassware
Rinse glassware with a 10% Sodium Hydroxide (

) solution (or ethanolic KOH) to fully hydrolyze any residual chloridate into the inert phosphate
salt before washing with water.

Disposal Workflow
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Figure 2: Safe disposal workflow for Bis(4-chlorophenyl) phosphorochloridate residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Bis(4-chlorophenyl) Phosphorochloridate: Technical
Safety & Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3366903#bis-4-chlorophenyl-phosphorochloridate-
msds-and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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